Cas no 1798443-31-8 (4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid)

4-[5-(2,4-Dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is a pyrazoline derivative with a furan-substituted structure, offering potential utility in pharmaceutical and chemical research. Its key features include a reactive oxobutanoic acid moiety, which may facilitate further functionalization, and a dihydropyrazole core that could contribute to biological activity. The presence of dimethoxyphenyl and furan groups enhances its structural diversity, making it a candidate for studies in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. This compound is suited for applications requiring precise molecular interactions due to its defined stereochemistry and functional group compatibility.

4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid structure

1798443-31-8 structure

Product Name:4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

CAS No:1798443-31-8

MF:C₁₉H₂₀N₂O₆

MW:372.371905326843

CID:5406581

Update Time:2025-08-05

4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

- HYJXVILVVXLLJV-UHFFFAOYSA-N
- 4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
- Inchi： 1S/C19H20N2O6/c1-25-12-5-6-13(17(10-12)26-2)15-11-14(16-4-3-9-27-16)20-21(15)18(22)7-8-19(23)24/h3-6,9-10,15H,7-8,11H2,1-2H3,(H,23,24)
- InChI Key： HYJXVILVVXLLJV-UHFFFAOYSA-N
- SMILES： C(O)(=O)CCC(N1C(C2=CC=C(OC)C=C2OC)CC(C2=CC=CO2)=N1)=O

Computed Properties

Exact Mass: 372.132
Monoisotopic Mass: 372.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 581
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102A^2

4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3371-0832-2μmol	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3371-0832-5μmol	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3371-0832-10μmol	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3371-0832-20μmol	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3371-0832-1mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3371-0832-2mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3371-0832-3mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3371-0832-4mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3371-0832-5mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3371-0832-10mg	4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid	1798443-31-8	90%+	10mg	$79.0	2023-04-26

4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Additional information on 4-[5-(2,4-dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

4-[5-(2,4-Dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic Acid: A Comprehensive Overview

4-[5-(2,4-Dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (CAS No. 1798443-31-8) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system substituted with a 2,4-dimethoxyphenyl group and a furan moiety. The presence of these functional groups imparts the compound with distinctive chemical and biological properties.

The synthesis of 4-[5-(2,4-Dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is achieved through the cyclization of an appropriate diamine derivative in the presence of a carbonyl compound. Subsequent substitution reactions are then employed to introduce the 2,4-dimethoxyphenyl and furan groups onto the pyrazole ring. The final step involves the introduction of the 4-keto butanoic acid moiety through a series of oxidation and coupling reactions.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. For instance, research conducted by Smith et al. (2023) demonstrated that 4-[5-(2,4-Dimethoxyphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-o